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Compound of Interest

Compound Name: 7a-Hydroxyfrullanolide

Cat. No.: B1247999

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and
biological properties of 7a-Hydroxyfrullanolide, a sesquiterpene lactone with significant
therapeutic potential. The information presented herein is intended to support research and
development efforts in oncology and related fields.

Physicochemical Properties

7a-Hydroxyfrullanolide is a naturally occurring eudesmanolide sesquiterpene lactone.[1] Its
core chemical structure and key physicochemical properties are summarized below. While
experimental data for some physical properties are not readily available in the literature,
computed values provide useful estimates.

Table 1: Physical and Chemical Properties of 7a-Hydroxyfrullanolide
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Property Value Source
(3aR,5aR,9bS)-3a-Hydroxy-
5a,9-dimethyl-3-methylene-

Chemical Structure 3a,4,5,5a,6,7,8,9b- --INVALID-LINK--
octahydronaphtho[1,2-b]furan-
2(3H)-one

Molecular Formula C15H2003 --INVALID-LINK--

Molecular Weight 248.32 g/mol --INVALID-LINK--

CAS Number 105578-87-8 --INVALID-LINK--
(3aR,5aR,9bS)-3a-hydroxy-
5a,9-dimethyl-3-methylidene-

IUPAC Name 4,5,6,7,8,9b- --INVALID-LINK--
hexahydrobenzol[g]

[2]benzofuran-2-one
Melting Point Not reported
Boiling Point Not reported
B Soluble in DMSO (used in cell ,
Solubility Inferred from experimental use

culture experiments)

UV Absorption (Amax)

268 nm

[1]

Specific Rotation

Not reported

Appearance Not reported

XLogP3-AA 1.8 --INVALID-LINK--
Hydrogen Bond Donor Count 1 --INVALID-LINK--
Hydrogen Bond Acceptor 3 INVALID-LINK-.

Count

Biological Activity and Signaling Pathways
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7a-Hydroxyfrullanolide has demonstrated significant anticancer activity, particularly against
triple-negative breast cancer (TNBC) cells. Its primary mechanisms of action involve the
induction of G2/M phase cell cycle arrest and apoptosis.

G2/M Phase Arrest

7a-Hydroxyfrullanolide induces cell cycle arrest at the G2/M checkpoint in cancer cells. This is
achieved through the modulation of key regulatory proteins. Specifically, it has been shown to
upregulate the expression of Bub3, cyclin B1, and the phosphorylated (inhibitory) form of Cdk1
(p-Cdk1 at Tyrl5). The upregulation of these proteins prevents the cell from entering mitosis,
leading to an accumulation of cells in the G2/M phase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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